Cas no 1780286-00-1 (4-(m-Tolyl)-1,2,3-thiadiazole-5-carboxylic acid)

• Product Name: 4-(m-Tolyl)-1,2,3-thiadiazole-5-carboxylic acid
• CAS No: 1780286-00-1
• MF: C₁₀H₈N₂O₂S
• MW: 220.247720718384
• CID: 5718700
• PubChem ID: 65207439
• Update Time: 2025-06-13

4-(m-Tolyl)-1,2,3-thiadiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• F1907-1472
• 4-(3-methylphenyl)thiadiazole-5-carboxylic acid
• AKOS014541526
• 1780286-00-1
• 4-(m-tolyl)-1,2,3-thiadiazole-5-carboxylic acid
• 4-(m-Tolyl)-1,2,3-thiadiazole-5-carboxylic acid

• Inchi： 1S/C10H8N2O2S/c1-6-3-2-4-7(5-6)8-9(10(13)14)15-12-11-8/h2-5H,1H3,(H,13,14)
• InChI Key： OOCISSBCCRKXJB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C2=CC=CC(C)=C2)N=N1

Computed Properties

• Exact Mass: 220.03064868g/mol
• Monoisotopic Mass: 220.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 91.3Ų

Additional information on 4-(m-Tolyl)-1,2,3-thiadiazole-5-carboxylic acid

Recent Advances in the Study of 4-(m-Tolyl)-1,2,3-thiadiazole-5-carboxylic Acid (CAS: 1780286-00-1)

4-(m-Tolyl)-1,2,3-thiadiazole-5-carboxylic acid (CAS: 1780286-00-1) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its thiadiazole core and carboxylic acid functionality, has demonstrated promising biological activities, particularly in the context of antimicrobial and anticancer research. The unique structural features of this molecule, including the presence of a tolyl group, contribute to its potential as a scaffold for drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic applications.

One of the key areas of research involving 4-(m-Tolyl)-1,2,3-thiadiazole-5-carboxylic acid is its antimicrobial properties. A 2023 study published in the *Journal of Medicinal Chemistry* investigated the compound's efficacy against a range of Gram-positive and Gram-negative bacteria. The results indicated that the compound exhibited potent inhibitory activity against methicillin-resistant *Staphylococcus aureus* (MRSA), with a minimum inhibitory concentration (MIC) of 2 µg/mL. The study also highlighted the compound's ability to disrupt bacterial cell wall synthesis, suggesting a novel mechanism of action that could be exploited for the development of new antibiotics.

In addition to its antimicrobial potential, 4-(m-Tolyl)-1,2,3-thiadiazole-5-carboxylic acid has shown promise as an anticancer agent. A recent preclinical study demonstrated that the compound induces apoptosis in human colorectal cancer cells (HCT-116) through the activation of the intrinsic apoptotic pathway. The study, published in *Bioorganic & Medicinal Chemistry Letters*, reported that the compound achieved a 50% inhibitory concentration (IC50) of 5.8 µM in HCT-116 cells, with minimal cytotoxicity toward normal human fibroblasts. These findings underscore the compound's selectivity and potential as a lead candidate for further anticancer drug development.

The synthesis of 4-(m-Tolyl)-1,2,3-thiadiazole-5-carboxylic acid has also been a focus of recent research. A 2022 paper in *Tetrahedron Letters* described an optimized synthetic route that improved the overall yield to 78% while reducing the number of steps required. The new method employs a one-pot cyclization reaction, which not only enhances efficiency but also minimizes the generation of hazardous byproducts. This advancement is particularly significant for scaling up production and facilitating further pharmacological studies.

Despite these promising developments, challenges remain in the clinical translation of 4-(m-Tolyl)-1,2,3-thiadiazole-5-carboxylic acid. Issues such as poor aqueous solubility and metabolic stability need to be addressed through structural modifications or formulation strategies. Ongoing research is exploring the incorporation of prodrug moieties or nanoformulations to overcome these limitations. A 2023 review in *Expert Opinion on Drug Discovery* highlighted these challenges and proposed potential solutions, emphasizing the need for collaborative efforts between chemists, biologists, and pharmacologists.

In conclusion, 4-(m-Tolyl)-1,2,3-thiadiazole-5-carboxylic acid (CAS: 1780286-00-1) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its dual antimicrobial and anticancer activities, coupled with recent advancements in synthetic methodologies, position it as a valuable candidate for further investigation. Future studies should focus on addressing its pharmacokinetic limitations and elucidating its molecular targets to fully realize its therapeutic potential.